Cas no 35166-20-2 (1-(3,5-Dimethylisoxazol-4-yl)ethanone)

• Product Name: 1-(3,5-Dimethylisoxazol-4-yl)ethanone
• CAS No: 35166-20-2
• MF: C₇H₉NO₂
• MW: 139.151861906052
• MDL: MFCD08701356
• CID: 295376
• PubChem ID: 12720317
• Update Time: 2025-10-17

1-(3,5-Dimethylisoxazol-4-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(3,5-Dimethylisoxazol-4-yl)ethanone
• 1-(3,5-dimethyl-1,2-oxazol-4-yl)ethanone
• Ethanone,1-(3,5-dimethyl-4-isoxazolyl)-
• 1-(3,5-DIMETHYLISOXAZOL-4-YL)ETHAN-1-ONE
• AKOS000450414
• 1-(3,5-Dimethyl-1,2-oxazol-4-yl)ethan-1-one
• LNOJLNSJFRTBHL-UHFFFAOYSA-N
• 4-acetyl-3,5-dimethylisoxazole
• DTXSID00507988
• A822616
• MFCD08701356
• Ethanone, 1-(3,5-dimethyl-4-isoxazolyl)-
• EN300-157075
• 35166-20-2
• AS-43546
• 1-(dimethyl-1,2-oxazol-4-yl)ethan-1-one
• Z372795452
• SCHEMBL358889
• Ethanone, 1-(3,5-dimethyl-4-isoxazolyl)- (9CI)
• STL367512

• MDL： MFCD08701356
• Inchi： 1S/C7H9NO2/c1-4-7(5(2)9)6(3)10-8-4/h1-3H3
• InChI Key： LNOJLNSJFRTBHL-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(C)=O)C(C)=N1

Computed Properties

• Exact Mass: 139.06337
• Monoisotopic Mass: 139.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 43.1Ų

Experimental Properties

• PSA: 43.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(3,5-Dimethylisoxazol-4-yl)ethanone

Introduction to 1-(3,5-Dimethylisoxazol-4-yl)ethanone (CAS No. 35166-20-2)

1-(3,5-Dimethylisoxazol-4-yl)ethanone, also known by its CAS number 35166-20-2, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of isoxazoles, which are five-membered heterocyclic compounds containing one oxygen and one nitrogen atom. The unique structure of 1-(3,5-Dimethylisoxazol-4-yl)ethanone makes it a valuable intermediate in the synthesis of various bioactive molecules and pharmaceuticals.

The chemical structure of 1-(3,5-Dimethylisoxazol-4-yl)ethanone consists of a 3,5-dimethylisoxazole ring attached to an ethanone moiety. The presence of the methyl groups on the isoxazole ring imparts specific electronic and steric properties that can influence its reactivity and biological activity. This compound is often used as a building block in the synthesis of more complex molecules due to its stability and reactivity under various reaction conditions.

Recent research has highlighted the potential applications of 1-(3,5-Dimethylisoxazol-4-yl)ethanone in the development of novel therapeutic agents. For instance, studies have shown that derivatives of this compound exhibit potent anti-inflammatory and analgesic properties. These findings have sparked interest in exploring 1-(3,5-Dimethylisoxazol-4-yl)ethanone as a lead compound for the design of new drugs targeting inflammatory diseases and pain management.

In addition to its pharmacological potential, 1-(3,5-Dimethylisoxazol-4-yl)ethanone has been investigated for its role in agrochemical applications. Research has demonstrated that certain derivatives of this compound possess herbicidal and fungicidal activities, making them promising candidates for the development of new agricultural products. The ability to fine-tune the chemical structure through functionalization allows for the optimization of these properties for specific applications.

The synthesis of 1-(3,5-Dimethylisoxazol-4-yl)ethanone can be achieved through various routes, including cyclocondensation reactions and metal-catalyzed coupling reactions. One common method involves the reaction of 3,5-dimethylisoxazole with an appropriate acylating agent, such as acetyl chloride or acetic anhydride. The choice of synthetic route depends on factors such as yield, purity, and cost-effectiveness.

The physical properties of 1-(3,5-Dimethylisoxazol-4-yl)ethanone include a molecular weight of 147.18 g/mol and a melting point ranging from 78 to 80°C. It is generally soluble in common organic solvents such as ethanol, acetone, and dichloromethane but has limited solubility in water. These properties make it suitable for use in a wide range of chemical reactions and formulations.

In terms of safety and handling, 1-(3,5-Dimethylisoxazol-4-yl)ethanone should be stored in a cool, dry place away from strong oxidizing agents and sources of ignition. Proper personal protective equipment (PPE), including gloves and safety goggles, should be worn when handling this compound to minimize exposure risks. It is important to follow all relevant safety guidelines and regulations when working with this chemical.

From a regulatory perspective, 1-(3,5-Dimethylisoxazol-4-yl)ethanone is not classified as a hazardous substance under current guidelines but should still be handled with care. Researchers and manufacturers are encouraged to consult relevant safety data sheets (SDS) for detailed information on handling and disposal procedures.

In conclusion, 1-(3,5-Dimethylisoxazol-4-yl)ethanone (CAS No. 35166-20-2) is a multifaceted compound with significant potential in both pharmaceutical and agrochemical applications. Its unique chemical structure and versatile reactivity make it an attractive candidate for further research and development. As ongoing studies continue to uncover new properties and applications, this compound is likely to play an increasingly important role in advancing various fields within the chemical sciences.